Cas no 66794-75-0 (benzyl neodecanoate)

• Product Name: benzyl neodecanoate
• CAS No: 66794-75-0
• MF: C₁₇H₂₆O₂
• MW: 262.387145519257
• CID: 964676
• PubChem ID: 105384
• Update Time: 2025-04-19

benzyl neodecanoate Chemical and Physical Properties

Names and Identifiers

• benzyl neodecanoate
• benzyl 7,7-dimethyloctanoate
• Benzyl neocaprate
• Neodecanoic acid, phenylmethyl ester
• NS00036067
• DTXSID7070476
• EINECS 266-481-6
• 66794-75-0
• YBWIAFJEJVDRGT-UHFFFAOYSA-N

• Inchi： 1S/C17H26O2/c1-17(2,3)13-9-5-8-12-16(18)19-14-15-10-6-4-7-11-15/h4,6-7,10-11H,5,8-9,12-14H2,1-3H3
• InChI Key： YBWIAFJEJVDRGT-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(CCCCCC(C)(C)C)=O

Computed Properties

• Exact Mass: 262.19338
• Monoisotopic Mass: 262.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls